Cas no 129865-49-2 (Ethanone,2-chloro-1-[4-(2-chloroethyl)phenyl]-)

• Product Name: Ethanone,2-chloro-1-[4-(2-chloroethyl)phenyl]-
• CAS No: 129865-49-2
• MF: C₁₀H₁₀Cl₂O
• MW: 217.091801166534
• CID: 102866
• PubChem ID: 45081142
• Update Time: 2025-04-18

Ethanone,2-chloro-1-[4-(2-chloroethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-1-[4-(2-chloroethyl)phenyl]-
• 2-chloro-1-[4-(2-chloroethyl)phenyl]ethanone
• Ethanone, 2-chloro-1-[4-(2-chloroethyl)phenyl]- (9CI)
• 129865-49-2
• 2-Chloro-1-[4-(2-chloroethyl)phenyl]ethan-1-one
• DTXSID70664390

• Inchi： 1S/C10H10Cl2O/c11-6-5-8-1-3-9(4-2-8)10(13)7-12/h1-4H,5-7H2
• InChI Key： QLYFKDQYNRUTND-UHFFFAOYSA-N
• SMILES： ClCCC1C=CC(C(CCl)=O)=CC=1

Computed Properties

• Exact Mass: 216.011
• Monoisotopic Mass: 216.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3.1

Experimental Properties

• PSA: 17.07